Cas no 1458271-72-1 (2-(4-fluorophenyl)-1-[3-(hydroxymethyl)pyrrolidin-1-yl]ethan-1-one)

• Product Name: 2-(4-fluorophenyl)-1-[3-(hydroxymethyl)pyrrolidin-1-yl]ethan-1-one
• CAS No: 1458271-72-1
• MF: C₁₃H₁₆FNO₂
• MW: 237.270047187805
• CID: 5577311
• Update Time: 2025-10-29

2-(4-fluorophenyl)-1-[3-(hydroxymethyl)pyrrolidin-1-yl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-(4-fluorophenyl)-1-[3-(hydroxymethyl)-1-pyrrolidinyl]-
• 2-(4-fluorophenyl)-1-[3-(hydroxymethyl)pyrrolidin-1-yl]ethan-1-one

• Inchi： 1S/C13H16FNO2/c14-12-3-1-10(2-4-12)7-13(17)15-6-5-11(8-15)9-16/h1-4,11,16H,5-9H2
• InChI Key： YDXMMPWEKLYLIU-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCC(CO)C1)CC1=CC=C(F)C=C1

Experimental Properties

• Density: 1.219±0.06 g/cm3(Predicted)
• Boiling Point: 419.3±25.0 °C(Predicted)
• pka: 14.93±0.10(Predicted)

Additional information on 2-(4-fluorophenyl)-1-[3-(hydroxymethyl)pyrrolidin-1-yl]ethan-1-one

Introduction to 2-(4-Fluorophenyl)-1-[3-(Hydroxymethyl)pyrrolidin-1-yl]ethan-1-one (CAS No. 1458271-72-1)

2-(4-Fluorophenyl)-1-[3-(hydroxymethyl)pyrrolidin-1-yl]ethan-1-one, with the CAS number 1458271-72-1, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a fluorinated pyrrolidine derivative, exhibits unique structural and functional properties that make it a valuable candidate for various therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, pharmacological properties, and potential therapeutic uses of this compound, drawing on the latest research findings to provide a comprehensive overview.

The chemical structure of 2-(4-fluorophenyl)-1-[3-(hydroxymethyl)pyrrolidin-1-yl]ethan-1-one is characterized by a fluorinated phenyl group and a pyrrolidine ring with a hydroxymethyl substituent. The presence of the fluorine atom in the phenyl ring imparts unique electronic and steric properties to the molecule, which can influence its biological activity and pharmacokinetic behavior. The hydroxymethyl group on the pyrrolidine ring adds further complexity and reactivity, making this compound an interesting subject for detailed study.

Synthesis of 2-(4-fluorophenyl)-1-[3-(hydroxymethyl)pyrrolidin-1-yl]ethan-1-one typically involves multi-step processes that require precise control over reaction conditions to achieve high yields and purity. One common approach is the reaction of 4-fluorobenzaldehyde with 3-hydroxymethylpyrrolidine in the presence of a suitable coupling agent. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for producing this compound, which is crucial for large-scale pharmaceutical applications.

In terms of pharmacological properties, 2-(4-fluorophenyl)-1-[3-(hydroxymethyl)pyrrolidin-1-yl]ethan-1-one has shown promising activity in several biological assays. Studies have demonstrated its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, research published in the Journal of Medicinal Chemistry highlighted its ability to inhibit certain kinases, which are key targets in cancer therapy. Additionally, preliminary studies suggest that this compound may have neuroprotective effects, making it a potential candidate for treating neurodegenerative disorders such as Alzheimer's disease.

The pharmacokinetic profile of 2-(4-fluorophenyl)-1-[3-(hydroxymethyl)pyrrolidin-1-yl]ethan-1-one is another critical aspect of its evaluation. Preclinical studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. These characteristics are essential for ensuring that the compound can effectively reach its target sites in the body and maintain therapeutic concentrations over an extended period. Ongoing research aims to optimize these properties further through structural modifications and formulation strategies.

Clinical trials are currently underway to assess the safety and efficacy of 2-(4-fluorophenyl)-1-[3-(hydroxymethyl)pyrrolidin-1-yl]ethan-1-one in human subjects. Early results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses and shows promising signs of efficacy in treating specific conditions. These findings have paved the way for more advanced clinical trials to explore its full therapeutic potential.

Beyond its therapeutic applications, 2-(4-fluorophenyl)-1-[3-(hydroxymethyl)pyrrolidin-1-yl]ethan-1-one has also been studied as a tool compound in basic research. Its unique structure makes it useful for probing biological systems and understanding the mechanisms underlying various diseases. For example, researchers have used this compound to investigate the role of specific kinases in cell signaling pathways and to develop new assays for drug discovery.

In conclusion, 2-(4-fluorophenyl)-1-[3-(hydroxymethyl)pyrrolidin-1-yl]ethan-1-one (CAS No. 1458271-72-1) is a multifaceted compound with significant potential in both pharmaceutical development and basic scientific research. Its unique chemical structure and promising pharmacological properties make it an exciting candidate for further investigation and development. As research continues to advance, it is likely that this compound will play an increasingly important role in addressing unmet medical needs and advancing our understanding of complex biological processes.